Cas no 19779-75-0 (D,L-Tryptophan Methyl Ester Benzaldimine)

• Product Name: D,L-Tryptophan Methyl Ester Benzaldimine
• CAS No: 19779-75-0
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 908409
• PubChem ID: 2728112
• Update Time: 2025-06-13

D,L-Tryptophan Methyl Ester Benzaldimine Chemical and Physical Properties

Names and Identifiers

• D,L-Tryptophan Methyl Ester, Benzaldimine
• D,L-Tryptophan Methy
• L-TRYPTOPHAN METHYL ESTER, BENZALDIMINE
• methyl 2-(benzylideneamino)-3-(1H-indol-3-yl)propanoate
• N-(PhenylMethylene)-D,L-tryptophan Methyl Ester
• CCG-52021
• D,L-Tryptophan Methyl Ester Benzaldimine
• Oprea1_560544
• DTXSID50369492
• SR-01000641279-1
• Maybridge1_006745
• methyl 3-(1H-indol-3-yl)-2-[(phenylmethylene)amino]propanoate
• 19779-75-0
• SCHEMBL7530573
• HMS560K13

• Inchi： 1S/C19H18N2O2/c1-23-19(22)18(20-12-14-7-3-2-4-8-14)11-15-13-21-17-10-6-5-9-16(15)17/h2-10,12-13,18,21H,11H2,1H3/b20-12+
• InChI Key： LFMPJRXYSNSSJV-UDWIEESQSA-N
• SMILES： O(C)C(C(CC1=CNC2C=CC=CC1=2)/N=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 306.136827821g/mol
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Melting Point: 125-126°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D,L-Tryptophan Methyl Ester Benzaldimine

Recent Advances in the Study of D,L-Tryptophan Methyl Ester Benzaldimine (CAS: 19779-75-0)

D,L-Tryptophan Methyl Ester Benzaldimine (CAS: 19779-75-0) is a chiral Schiff base derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in asymmetric synthesis, drug development, and biochemical research. This research brief aims to summarize the latest findings related to this compound, highlighting its structural properties, synthetic utility, and biological relevance.

One of the key advancements in the study of D,L-Tryptophan Methyl Ester Benzaldimine is its role as a versatile chiral auxiliary in asymmetric synthesis. Researchers have demonstrated its efficacy in facilitating enantioselective reactions, particularly in the construction of complex heterocyclic frameworks. The compound's ability to induce high levels of stereocontrol has made it a valuable tool for the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals.

In addition to its synthetic applications, recent investigations have shed light on the biochemical interactions of D,L-Tryptophan Methyl Ester Benzaldimine. Studies have shown that this compound can modulate enzyme activity and interact with specific protein targets, suggesting potential therapeutic applications. For instance, its ability to inhibit certain enzymes involved in inflammatory pathways has sparked interest in its development as an anti-inflammatory agent.

Furthermore, the structural elucidation of D,L-Tryptophan Methyl Ester Benzaldimine has been a focal point of recent research. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to characterize its conformation and electronic properties. These studies have provided insights into the compound's stability and reactivity, which are critical for its application in drug design and material science.

The latest research also explores the environmental and safety aspects of D,L-Tryptophan Methyl Ester Benzaldimine. Toxicological studies have assessed its biocompatibility and potential risks, ensuring that its use in industrial and pharmaceutical settings adheres to regulatory standards. These findings are essential for guiding the safe handling and application of the compound in various contexts.

In conclusion, D,L-Tryptophan Methyl Ester Benzaldimine (CAS: 19779-75-0) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its multifaceted applications in asymmetric synthesis, biochemical modulation, and drug development underscore its importance in advancing scientific and industrial endeavors. Future research is expected to further elucidate its mechanisms of action and expand its utility in novel therapeutic and synthetic strategies.